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Compound of Interest

Compound Name: Dulcite-13C-2

Cat. No.: B12406620

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Dulcitol-13C-2, a stable isotope-labeled
internal standard, and its critical role in metabolomics research. This document details its
chemical properties, its application in quantitative analysis, and provides experimental
protocols for its use.

Introduction to Dulcitol-13C-2

Dulcitol, also known as galactitol, is a sugar alcohol that is a metabolic product of galactose. In
healthy individuals, it is present at low levels. However, in individuals with galactosemia, a
genetic disorder affecting galactose metabolism, dulcitol can accumulate to toxic levels.

Dulcitol-13C-2 is a stable isotope-labeled version of dulcitol where two of the six carbon atoms
are replaced with the heavy isotope, carbon-13. This labeling makes it an ideal internal
standard for quantitative analysis of endogenous dulcitol in biological samples using mass
spectrometry-based techniques. The presence of the 13C atoms results in a predictable mass
shift, allowing for its clear differentiation from the naturally occurring (12C) dulcitol. While the
exact positions of the two 13C atoms can vary by manufacturer, a common configuration
involves labeling at the C1 and C2 positions.

Chemical Properties of Dulcitol (Unlabeled)
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Property Value

Synonyms Galactitol, Dulcite, Melampyrit
Molecular Formula CeH1406

Molecular Weight 182.17 g/mol

Melting Point 188-190 °C

Solubility in Water 50 mg/mL

CAS Number 608-66-2

Properties of Dulcitol-13C-2

Property Value
Molecular Formula 13C2C4H1406
Molecular Weight ~184.17 g/mol

Role in Metabolomics

The primary role of Dulcitol-13C-2 in metabolomics is as an internal standard for accurate and
precise quantification of dulcitol in biological matrices such as plasma, urine, and red blood
cells. The use of a stable isotope-labeled internal standard is considered the gold standard for
guantitative mass spectrometry because it corrects for variability that can be introduced during
sample preparation, chromatographic separation, and mass spectrometric detection.

Key Applications:

» Diagnosis and Monitoring of Galactosemia: The accumulation of dulcitol is a key biomarker
for galactosemia. Accurate quantification of dulcitol using Dulcitol-13C-2 as an internal
standard is crucial for the diagnosis, monitoring of dietary therapy, and assessment of
disease progression.

» Metabolic Flux Analysis: While less common for dulcitol itself, 13C-labeled metabolites are
fundamental to metabolic flux analysis (MFA). By tracing the incorporation of the heavy
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isotope through a metabolic pathway, researchers can determine the rates of metabolic
reactions.

e Drug Development: In the development of drugs targeting the polyol pathway (the pathway
responsible for dulcitol production), Dulcitol-13C-2 can be used to accurately measure
changes in dulcitol levels in response to therapeutic intervention.

The Polyol Pathway and Dulcitol Formation

Dulcitol is synthesized from galactose via the polyol pathway. This two-step pathway is
particularly active under conditions of high galactose concentration, such as in galactosemia.
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 To cite this document: BenchChem. [Dulcitol-13C-2: A Technical Guide for Metabolomics
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406620#what-is-dulcitol-13c-2-and-its-role-in-
metabolomics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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